Cas no 1068-07-1 (Diethyl 1-octylphosphonate)

Diethyl 1-octylphosphonate is an organophosphorus compound characterized by its phosphonate ester functional group and an octyl side chain. This chemical is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of flame retardants, lubricant additives, and extraction agents for metal ions. Its hydrophobic octyl chain enhances solubility in nonpolar solvents, while the phosphonate group provides reactivity for further functionalization. The compound exhibits good thermal stability, making it suitable for high-temperature applications. Additionally, its structure allows for selective coordination with certain metal ions, which is advantageous in separation processes. Diethyl 1-octylphosphonate is valued for its versatility in industrial and research applications.
Diethyl 1-octylphosphonate structure
Diethyl 1-octylphosphonate structure
Product Name:Diethyl 1-octylphosphonate
CAS No:1068-07-1
MF:C12H27O3P
MW:250.314745187759
MDL:MFCD00015659
CID:83338
PubChem ID:70604
Update Time:2025-10-13

Diethyl 1-octylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1-octylphosphonate
    • Diethyl 1-octanephosphonate~1-Octylphosphonic acid diethyl ester
    • 1-diethoxyphosphoryloctane
    • diethyl n-octylphosphonate
    • Diethyl octylphosphonate
    • EINECS 213-941-9
    • O,O-diethyl octylphosphonate
    • Octan-phosphonsaeure-(1)-diaethylester
    • octyl-phosphonic acid diethyl ester
    • Octyl-phosphonsaeure-diaethylester
    • AURORA KA-1481
    • diethyl 1-octanephosphonate
    • 1-[ethoxy(octyl)phosphoryl]oxyethane
    • 1-octylphosphonic acid diethyl ester
    • octyl-phosphonicaciddiethylester
    • Diethyl 1-octylphosphonate, 98+%
    • SCHEMBL503890
    • NS00023430
    • Phosphonic acid, octyl-, diethyl ester
    • CS-0132384
    • AKOS017343273
    • diethyloctylphosphonate
    • MFCD00015659
    • FT-0624817
    • DTXSID3074442
    • E81589
    • 1068-07-1
    • AI3-18569
    • BAA06807
    • MVDVRXOWIPONFY-UHFFFAOYSA-N
    • MDL： MFCD00015659
    • Inchi： 1S/C12H27O3P/c1-4-7-8-9-10-11-12-16(13,14-5-2)15-6-3/h4-12H2,1-3H3
    • InChI Key： MVDVRXOWIPONFY-UHFFFAOYSA-N
    • SMILES： P(CCCCCCCC)(=O)(OCC)OCC
    • BRN： 1778018

Computed Properties

  • Exact Mass: 250.17000
  • Monoisotopic Mass: 250.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,953 g/cm3
  • Boiling Point: 88-89°C 0,1mm
  • Flash Point: 88-89°C/0.1mm
  • Refractive Index: 1.4340
  • PSA: 45.34000
  • LogP: 4.61300
  • Solubility: Not determined

Diethyl 1-octylphosphonate Security Information

  • Hazard Category Code： 36/38
  • Safety Instruction： S26-S36
  • Safety Term：S26;S36
  • Risk Phrases：R36/38

Diethyl 1-octylphosphonate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl 1-octylphosphonate Pricemore >>

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